Cas no 131829-30-6 (Neoflor)

• Product Name: Neoflor
• CAS No: 131829-30-6
• MF: C₄₀H₅₈O₅
• MW: 618.885532855988
• CID: 2000887
• Update Time: 2025-04-21

Neoflor Chemical and Physical Properties

Names and Identifiers

• Neoflor
• (3S,3'S,5R,5'R,6R,6'R)-6,7-Didehydro-5,5',6,6'-tetrahydro-3,3',5,5',6'-pentahydroxy-beta,beta-carotene

• Inchi： 1S/C40H58O5/c1-29(17-13-19-31(3)21-22-35-36(5,6)25-33(41)27-38(35,9)43)15-11-12-16-30(2)18-14-20-32(4)23-24-40(45)37(7,8)26-34(42)28-39(40,10)44/h11-21,23-24,33-34,41-45H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,24-23+,29-15+,30-16+,31-19+,32-20-
• InChI Key： MMYRDQLKHIDOMP-NXBQOJNHSA-N
• SMILES： C/C(=C\C=C\C=C(\C=C\C=C(\C=C=C1C(O)(C)CC(O)CC1(C)C)/C)/C)/C=C/C=C(\C=C\C1(C(O)(C)CC(O)CC1(C)C)O)/C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• XLogP3: 9.73000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids